2-[4-(azepan-1-yl)-1-oxo-1,2-dihydrophthalazin-2-yl]-N-(3-chloro-4-methoxyphenyl)acetamide

Specification

• CAS No.: 1115929-91-3
• Molecular Formula: C23H25ClN4O3
• Molecular Weight: 440.93
• IUPAC Name: 2-[4-(azepan-1-yl)-1-oxophthalazin-2-yl]-N-(3-chloro-4-methoxyphenyl)acetamide
• Standard InChI: InChI=1S/C23H25ClN4O3/c1-31-20-11-10-16(14-19(20)24)25-21(29)15-28-23(30)18-9-5-4-8-17(18)22(26-28)27-12-6-2-3-7-13-27/h4-5,8-11,14H,2-3,6-7,12-13,15H2,1H3,(H,25,29)
• Standard InChI Key: MRDJVAVRXRNEPT-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)NC(=O)CN2C(=O)C3=CC=CC=C3C(=N2)N4CCCCCC4)Cl

Introduction

2-[4-(azepan-1-yl)-1-oxo-1,2-dihydrophthalazin-2-yl]-N-(3-chloro-4-methoxyphenyl)acetamide is a complex organic compound with a molecular formula of C23H25ClN4O3 and a molecular weight of 440.9 g/mol. This compound is characterized by its unique structural components, including an azepan-1-yl group attached to a phthalazinone core and an N-(3-chloro-4-methoxyphenyl)acetamide moiety.

Synthesis and Preparation

While specific synthesis methods for this compound are not detailed in the available literature, compounds with similar structures often involve multi-step reactions. Typically, these reactions might include the formation of the phthalazinone core, attachment of the azepan-1-yl group, and subsequent coupling with the N-(3-chloro-4-methoxyphenyl)acetamide moiety.

Comparison with Similar Compounds

Other compounds featuring azepan-1-yl and phthalazinone components, such as ethyl 4-{2-[4-(azepan-1-yl)-1-oxo-1,2-dihydrophthalazin-2-yl]acetamido}benzoate, are used in screening libraries for drug discovery. These compounds highlight the interest in exploring the biological properties of such structures.